Cas no 633328-87-7 (1H-Pyrazolo[4,3-c]pyridine, 1-acetyl- (9CI))

• Product Name: 1H-Pyrazolo[4,3-c]pyridine, 1-acetyl- (9CI)
• CAS No: 633328-87-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1017673
• PubChem ID: 23070130
• Update Time: 2025-04-20

1H-Pyrazolo[4,3-c]pyridine, 1-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 1-acetyl- (9CI)
• 1-pyrazolo[4,3-c]pyridin-1-ylethanone
• 1-pyrazolo[4,3-c]pyridin-1-yl-ethanone
• DPCBINWYJLJTHR-UHFFFAOYSA-N
• Ethanone, 1-(1H-pyrazolo[4,3-c]pyridin-1-yl)-
• DB-279612
• SCHEMBL4140238
• 1-(1H-Pyrazolo[4,3-c]pyridin-1-yl)ethan-1-one
• 1-(1H-Pyrazolo[4,3-c]pyridin-1-yl)ethanone
• 1-{1H-pyrazolo[4,3-c]pyridin-1-yl}ethan-1-one
• 633328-87-7
• 1H-PYRAZOLO[4,3-C]PYRIDINE, 1-ACETYL-
• F18053
• DTXSID70630217

• Inchi： 1S/C8H7N3O/c1-6(12)11-8-2-3-9-4-7(8)5-10-11/h2-5H,1H3
• InChI Key： DPCBINWYJLJTHR-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CN=CC=2C=N1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų